(3Z)-1-ethyl-3-[2-(4-methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C21H16N4O3S
• Molecular Weight: 404.4 g/mol
• IUPAC Name: (5Z)-5-(1-ethyl-2-oxoindol-3-ylidene)-2-(4-methoxyphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C21H16N4O3S/c1-3-24-15-7-5-4-6-14(15)16(19(24)26)17-20(27)25-21(29-17)22-18(23-25)12-8-10-13(28-2)11-9-12/h4-11H,3H2,1-2H3/b17-16-
• InChI Key: IIBRYJNTXKZTOZ-MSUUIHNZSA-N
• Isomeric SMILES: CCN1C2=CC=CC=C2/C(=C/3\C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)/C1=O
• Canonical SMILES: CCN1C2=CC=CC=C2C(=C3C(=O)N4C(=NC(=N4)C5=CC=C(C=C5)OC)S3)C1=O

Description

The compound "(3Z)-1-ethyl-3-[2-(4-methoxyphenyl)-6-oxo[1,3]thiazolo[3,2-b][1,2,4]triazol-5(6H)-ylidene]-1,3-dihydro-2H-indol-2-one" is a heterocyclic molecule featuring a fused thiazolo-triazole core conjugated with an indole-2-one scaffold. The Z-configuration at the 3-position ensures planar rigidity, while the 4-methoxyphenyl and ethyl groups contribute to its electronic and steric properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogues

Key structural analogues differ in substituents on the phenyl ring or indole nitrogen. For example:

• Ethoxyphenyl analogue (): Replacing the methoxy group with ethoxy increases lipophilicity (logP) but may reduce binding affinity due to steric hindrance .
• Benzyl-substituted indole (): A benzyl group instead of ethyl at the indole nitrogen enhances aromatic stacking interactions but reduces solubility in aqueous media .

Pharmacological Activity

• Anticancer Potential: The target compound’s thiazolo-triazole scaffold is shared with derivatives in , where compounds like 2h (IC₅₀ = 4.2 µM against MCF-7 cells) and 2k (IC₅₀ = 3.8 µM) show potent activity. The methoxyphenyl group in the target compound may enhance selectivity compared to chlorophenyl analogues due to reduced electrophilicity . Furan- and thiophene-substituted derivatives (, compounds 2j and 2k) exhibit moderate activity (IC₅₀ = 5.1–6.3 µM), suggesting that aromaticity and heteroatom placement critically influence bioactivity .
• Antifungal Activity: Triazole-pyrazole hybrids with methoxyphenyl groups () demonstrated strong docking affinity (∆G = −9.2 kcal/mol) against lanosterol 14α-demethylase, a fungal enzyme.

Physicochemical Properties

Compound	Substituents	Melting Point (°C)	LCMS (m/z)	LogP (Predicted)	Reference
Target Compound	4-Methoxyphenyl, ethyl	N/A	N/A	3.1	–
Ethoxyphenyl analogue ()	4-Ethoxyphenyl, ethyl	N/A	N/A	3.8
2h ()	4-Chlorophenyl, chloro	224–226	449 [M+H]⁺	4.2
2k ()	Thiophene	>250	236 [M+H]⁺	2.9

• Melting Points : Higher melting points (>250°C) in thiophene derivatives (e.g., 2k) suggest strong crystalline packing due to sulfur’s polarizability .
• Lipophilicity : The ethoxyphenyl analogue (logP ≈ 3.8) is more lipophilic than the target compound (logP ≈ 3.1), which may affect bioavailability .

Key Research Findings

Substituent Effects :

• Methoxy vs. ethoxy: The smaller methoxy group in the target compound may improve target binding compared to bulkier ethoxy analogues .
• Aromatic vs. heteroaromatic: Thiophene/furan substituents () reduce cytotoxicity compared to phenyl derivatives, possibly due to decreased π-π stacking .

Therapeutic Windows: Compounds like the target derivative may exploit ferroptosis sensitivity in cancer cells (), sparing normal tissues due to differential redox homeostasis .